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Compound Name: 2-(Allylthio)benzimidazole

Cat. No.: B182548 Get Quote

Introduction: The Therapeutic Potential of
Benzimidazole Scaffolds
The benzimidazole nucleus, a bicyclic compound formed from the fusion of benzene and

imidazole rings, represents a privileged scaffold in medicinal chemistry.[1][2][3] Its derivatives

are known to exhibit a wide array of pharmacological activities, including antimicrobial, antiviral,

anticancer, and anti-inflammatory properties.[3][4] The versatility of the benzimidazole ring,

particularly the amenability of its 2-position to substitution, allows for the fine-tuning of its

biological activity.[5] The introduction of a thioether linkage, as seen in 2-
(Allylthio)benzimidazole, presents an interesting modification that could modulate its

antimicrobial efficacy. This document provides a comprehensive guide for researchers,

scientists, and drug development professionals on the antimicrobial screening of 2-
(Allylthio)benzimidazole, detailing robust protocols for assessing its activity against a panel of

clinically relevant microorganisms.
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Property Value Source(s)

Molecular Formula C₁₀H₁₀N₂S [6]

Molecular Weight 190.27 g/mol [6]

Appearance
Likely a powder or crystalline

solid
Inferred

CAS Number 51389-04-9 [6]

While extensive biological data on 2-(Allylthio)benzimidazole is not widely published, related

2-(alkylthio)benzimidazole derivatives have demonstrated notable antimicrobial activities.[7][8]

[9] The mechanism of action for many benzimidazole antimicrobials involves the inhibition of

crucial cellular processes, such as binding to tubulin in fungi and parasites or inhibiting

bacterial gyrase.[10][11] The screening assays outlined below are designed to elucidate the

spectrum and potency of 2-(Allylthio)benzimidazole's antimicrobial effects.

Safety Precautions and Handling
Benzimidazole derivatives should be handled with care.[12][13][14][15] It is recommended to

work in a well-ventilated area, wearing appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat.[12][13][14] Avoid inhalation of dust or contact

with skin and eyes.[12] In case of contact, wash the affected area thoroughly with water.[12][14]

Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.[12][14]

Experimental Workflow for Antimicrobial Screening
The following diagram illustrates a comprehensive workflow for the antimicrobial screening of

2-(Allylthio)benzimidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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